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Compound of Interest

Compound Name: 2-Methyl-3-heptanol

Cat. No.: B094098

This in-depth technical guide provides a detailed overview of the core physical properties of 2-
Methyl-3-heptanol. Designed for researchers, scientists, and professionals in drug
development, this document consolidates essential data, outlines general experimental
methodologies, and presents a logical workflow for property determination.

Core Physical and Chemical Properties

2-Methyl-3-heptanol is a branched-chain alcohol with the chemical formula C8H180[1]. It is
also known by synonyms such as 2-Methylheptan-3-ol and n-Butyl isopropyl! carbinol[2]. This
colorless to pale yellow liquid is utilized as a solvent in various industrial applications and
serves as an intermediate in organic synthesis, including the production of plasticizers,
surfactants, and lubricants[1].

Quantitative Data Summary

The physical properties of 2-Methyl-3-heptanol have been compiled from various sources.
The table below provides a structured summary of these quantitative data points for easy
reference and comparison. It is important to note that minor variations in reported values may
exist due to different experimental conditions and measurement techniques.
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Physical Property Value Units References
Molecular Weight 130.23 g/mol [11[3]
Boiling Point 167.2-172 °C at 760 mmHg [2][4][5]
Melting Point -85 °C [21[6]1[5]1[7]
Density 0.819-0.823 g/cm3 [2][6][5]
Refractive Index 1.424 - 1.425 216115171

Flash Point 57 - 64.2 °C [21[41(6](5]
Vapor Pressure 0.567-0.6 mmHg at 25°C [21[41[5]
Solubility in Water 1594 - 2010 mg/L at 25°C [4]

logP (o/w) 2.19 - 2.63 121141

pKa ~15.17 [2][6]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for determining the physical properties of 2-Methyl-3-
heptanol are not extensively detailed in the readily available literature, this section outlines the
standard methodologies that are broadly applicable for such a compound. These descriptions
are based on established principles of physical chemistry and are intended to provide a
foundational understanding for researchers.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point is distillation.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).
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e Procedure: The liquid is placed in the distillation flask along with boiling chips to ensure
smooth boiling. The apparatus is assembled, and the liquid is heated. The temperature is
recorded when the liquid is boiling, and the vapor is condensing and dripping into the
receiving flask at a steady rate. This temperature is the boiling point at the measured
atmospheric pressure. For more accurate determinations, the pressure should be precisely
controlled and measured.

2. Determination of Melting Point:

The melting point is the temperature at which a solid turns into a liquid. For a substance like 2-
Methyl-3-heptanol, which has a very low melting point, a specialized apparatus is required.

o Apparatus: A cryostat or a low-temperature bath, a sample holder, and a calibrated
thermometer or temperature probe.

e Procedure: The sample is cooled in the low-temperature bath until it solidifies. The bath is
then allowed to warm up slowly. The temperature at which the first signs of melting are
observed and the temperature at which the last crystal melts are recorded. The range
between these two temperatures is the melting range, and the melting point is typically
reported as this range.

3. Determination of Density:

Density is the mass per unit volume of a substance. It is commonly measured using a
pycnhometer or a hydrometer.

o Apparatus: A pycnometer of a known volume, a balance, and a temperature-controlled water
bath.

e Procedure: The empty pycnometer is weighed. It is then filled with the liquid, and any excess
is removed. The filled pycnometer is placed in a temperature-controlled water bath to ensure
the liquid is at the desired temperature. The pycnometer is then reweighed. The density is
calculated by dividing the mass of the liquid by the volume of the pycnometer.

4. Determination of Refractive Index:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b094098?utm_src=pdf-body
https://www.benchchem.com/product/b094098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and is measured using a
refractometer.

o Apparatus: An Abbé refractometer is commonly used.

e Procedure: A few drops of the liquid are placed on the prism of the refractometer. The
instrument is adjusted until the dividing line between the light and dark fields is sharp and
centered in the crosshairs of the eyepiece. The refractive index is then read directly from the
scale. The measurement is temperature-dependent, so the temperature should be controlled
and reported.

Logical Workflow for Physical Property Analysis

The following diagram illustrates a logical workflow for the systematic determination of the
physical properties of a chemical compound like 2-Methyl-3-heptanol. This workflow ensures
a comprehensive and standardized approach to data collection and analysis.
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Caption: A logical workflow for the determination of physical properties of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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